Cas no 1780687-58-2 (6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1780687-58-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5617241
• PubChem ID: 18545988
• Update Time: 2025-05-19

6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1780687-58-2
• EN300-29324643
• 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• SCHEMBL23715356

• Inchi： 1S/C11H11BrO2/c1-11(10(13)14)5-4-7-2-3-8(12)6-9(7)11/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： HOLACZMJSYTUBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCC(C(=O)O)(C)C=2C=1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1780687-58-2)

6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid, identified by the CAS number 1780687-58-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated indene core with a carboxylic acid substituent, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of both bromine and carboxylic acid functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid is derived from indene, a bicyclic aromatic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring. The bromination at the 6-position introduces electrophilic reactivity, enabling various substitution reactions that can be tailored for specific synthetic pathways. Additionally, the carboxylic acid group at the 1-position provides a site for further functionalization, such as esterification or amidation, which are common strategies in medicinal chemistry to enhance solubility, bioavailability, or target specificity.

In recent years, there has been growing interest in indene derivatives due to their structural similarity to certain bioactive natural products and their potential as scaffolds for drug development. For instance, studies have shown that indene-based compounds can exhibit properties relevant to neurological disorders, inflammation, and cancer. The bromine atom in 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid is particularly noteworthy, as it allows for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for complex molecular architectures.

One of the most compelling aspects of this compound is its utility in the synthesis of heterocyclic frameworks. Heterocycles are ubiquitous in biologically active molecules, and modifying their core structures can lead to novel pharmacophores with improved therapeutic profiles. The 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid scaffold provides a robust platform for such modifications. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity to biological targets. For example, modifications at the 5-position of the indene ring have been explored as a strategy to improve interactions with enzymes or receptors involved in metabolic pathways.

The carboxylic acid functionality also opens avenues for salt formation, which can influence the physicochemical properties of the resulting compounds. Salts can improve crystallinity, stability, and dissolution rates—critical factors in pharmaceutical formulation. Furthermore, the ability to form salts with various cations allows for fine-tuning of properties such as pKa and solubility profiles. This flexibility is particularly valuable when optimizing drug candidates for oral administration or when designing prodrugs that require controlled release mechanisms.

Advances in computational chemistry have further enhanced the utility of 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid. Molecular modeling studies have been instrumental in predicting how structural modifications will affect biological activity. By integrating data from experiments with theoretical calculations, researchers can design derivatives with optimized properties more efficiently than traditional trial-and-error approaches. This synergy between experimental and computational methods has accelerated the discovery pipeline in pharmaceutical research.

In addition to its role in drug development, 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid has found applications in materials science. Its aromatic nature and functional groups make it a candidate for developing organic semiconductors or ligands for catalytic systems. The bromine atom serves as an anchor point for polymerization or coordination chemistry, enabling the creation of novel materials with tailored electronic or mechanical properties. Such applications underscore the broad utility of this compound beyond traditional pharmaceutical contexts.

The synthesis of 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid itself is an intriguing challenge that has spurred innovation in synthetic methodologies. Modern approaches often employ transition metal catalysis to achieve regioselective functionalization of the indene core. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce various substituents at specific positions while maintaining control over stereochemistry. These advances highlight the importance of developing efficient synthetic routes to unlock the full potential of such versatile intermediates.

Future directions in research may focus on exploring derivatives of 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid that exhibit enhanced bioactivity or improved pharmacokinetic profiles. Given its structural versatility and well-documented synthetic accessibility, this compound is likely to remain a cornerstone in both academic and industrial research efforts. As new methodologies emerge and our understanding of biological targets deepens, compounds like 6-bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid will continue to play a pivotal role in shaping the next generation of therapeutics.